Cas no 2172489-92-6 (4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol)

• Product Name: 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol
• CAS No: 2172489-92-6
• MF: C₁₄H₂₆N₂O
• MW: 238.369043827057
• CID: 5797928
• PubChem ID: 165599158
• Update Time: 2025-10-08

4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol
• 2172489-92-6
• EN300-1644330

• Inchi： 1S/C14H26N2O/c15-13(6-2-1-3-7-13)14(17)8-10-16(11-9-14)12-4-5-12/h12,17H,1-11,15H2
• InChI Key： DDEBTABPSBJANI-UHFFFAOYSA-N
• SMILES： OC1(CCN(CC1)C1CC1)C1(CCCCC1)N

Computed Properties

• Exact Mass: 238.204513457g/mol
• Monoisotopic Mass: 238.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.5Ų

Additional information on 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol

Exploring the Potential of 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol (CAS No. 2172489-92-6) in Modern Research

The compound 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol (CAS No. 2172489-92-6) has garnered significant attention in the scientific community due to its unique structural properties and potential applications. As researchers continue to explore novel chemical entities, this compound stands out for its intriguing molecular framework, combining a cyclopropyl ring, a piperidine backbone, and an aminocyclohexyl moiety. Such features make it a promising candidate for further investigation in drug discovery and material science.

One of the key reasons for the growing interest in 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol is its potential role in addressing current challenges in neurological research. With the rise of neurodegenerative diseases and mental health disorders, scientists are actively searching for compounds that can modulate neurotransmitter systems. The presence of both amine and hydroxyl functional groups in this molecule suggests it may interact with biological targets such as receptors or enzymes, making it a subject of interest for pharmacological studies.

In addition to its biological relevance, CAS No. 2172489-92-6 has also piqued the curiosity of researchers working in the field of cheminformatics and computational chemistry. The compound's three-dimensional structure, featuring a cyclohexyl ring and a piperidin-4-ol core, presents an interesting case for molecular modeling and docking studies. These computational approaches are increasingly popular among scientists aiming to predict the compound's interactions with proteins or other biomolecules, which could accelerate the development of new therapeutics.

Another area where 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol shows promise is in the realm of synthetic chemistry. The compound's complex structure offers opportunities for innovative synthetic routes, which could inspire the development of new methodologies for constructing similar frameworks. This is particularly relevant given the current focus on green chemistry and sustainable synthesis practices, as researchers seek to minimize waste and reduce the environmental impact of chemical production.

The versatility of CAS No. 2172489-92-6 extends to its potential applications in material science. Compounds with rigid cycloaliphatic structures, such as the cyclopropyl and cyclohexyl groups present in this molecule, often exhibit interesting physical properties that could be valuable in the design of advanced materials. For instance, such structures might contribute to thermal stability or optical characteristics, making them candidates for use in specialty polymers or coatings.

As interest in 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol grows, so does the need for comprehensive characterization data. Researchers are particularly interested in understanding its physicochemical properties, including solubility, stability, and crystal structure. These parameters are crucial for determining the compound's suitability for various applications and for guiding future synthetic modifications. The scientific community eagerly awaits more detailed studies on these aspects to fully unlock the compound's potential.

From a drug discovery perspective, the piperidine moiety present in CAS No. 2172489-92-6 is particularly noteworthy. This structural feature is commonly found in many pharmaceutical compounds due to its favorable pharmacokinetic properties. When combined with the aminocyclohexyl group, it creates a molecular architecture that might offer improved bioavailability or target specificity compared to simpler analogues. This has led to speculation about the compound's potential as a scaffold for developing new therapeutic agents.

The growing body of research on 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol reflects broader trends in chemical research, where there is increasing emphasis on structure-activity relationships and rational drug design. As computational tools become more sophisticated and experimental techniques more precise, compounds with complex architectures like this one are becoming more accessible for detailed study. This represents an exciting frontier in medicinal chemistry and materials science alike.

Looking ahead, the investigation of CAS No. 2172489-92-6 is likely to benefit from interdisciplinary approaches that combine synthetic chemistry, computational modeling, and biological screening. Such comprehensive strategies are becoming standard in modern research as scientists recognize the value of integrating multiple perspectives when exploring new chemical entities. The unique features of this compound position it as an interesting case study in these emerging research paradigms.

In conclusion, 4-(1-aminocyclohexyl)-1-cyclopropylpiperidin-4-ol represents a fascinating subject for scientific inquiry across multiple disciplines. Its complex structure and potential applications in pharmaceutical development, material science, and chemical synthesis make it a compound worthy of continued investigation. As research progresses, we can anticipate new insights into its properties and possible uses, contributing to the advancement of science and technology in meaningful ways.